Cas no 2090265-73-7 (2-Ethyl-6-(pyrrolidin-3-yl)-1,2,6-thiadiazinane 1,1-dioxide)

• Product Name: 2-Ethyl-6-(pyrrolidin-3-yl)-1,2,6-thiadiazinane 1,1-dioxide
• CAS No: 2090265-73-7
• MF: C₉H₁₉N₃O₂S
• MW: 233.331060647964
• CID: 5722617
• PubChem ID: 84796386
• Update Time: 2025-10-29

2-Ethyl-6-(pyrrolidin-3-yl)-1,2,6-thiadiazinane 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2090265-73-7
• 2-ethyl-6-(pyrrolidin-3-yl)-1,2,6-thiadiazinane 1,1-dioxide
• 2-ethyl-6-pyrrolidin-3-yl-1,2,6-thiadiazinane 1,1-dioxide
• F2147-3124
• AKOS024230851
• 2H-1,2,6-Thiadiazine, 2-ethyltetrahydro-6-(3-pyrrolidinyl)-, 1,1-dioxide
• 2-Ethyl-6-(pyrrolidin-3-yl)-1,2,6-thiadiazinane 1,1-dioxide

• Inchi： 1S/C9H19N3O2S/c1-2-11-6-3-7-12(15(11,13)14)9-4-5-10-8-9/h9-10H,2-8H2,1H3
• InChI Key： PUWZZOOCMRBTOX-UHFFFAOYSA-N
• SMILES： S1(N(CC)CCCN1C1CNCC1)(=O)=O

Computed Properties

• Exact Mass: 233.11979803g/mol
• Monoisotopic Mass: 233.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 369.5±31.0 °C(Predicted)
• pka: 9.30±0.10(Predicted)

Additional information on 2-Ethyl-6-(pyrrolidin-3-yl)-1,2,6-thiadiazinane 1,1-dioxide

Introduction to 2-Ethyl-6-(pyrrolidin-3-yl)-1,2,6-thiadiazinane 1,1-dioxide (CAS No. 2090265-73-7)

2-Ethyl-6-(pyrrolidin-3-yl)-1,2,6-thiadiazinane 1,1-dioxide, with the CAS number 2090265-73-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazinanes and is characterized by its unique structural features and potential biological activities. The compound's structure includes a thiadiazinane ring with a pyrrolidine substituent and an ethyl group, which contribute to its distinct chemical properties and biological profile.

The synthesis of 2-Ethyl-6-(pyrrolidin-3-yl)-1,2,6-thiadiazinane 1,1-dioxide has been extensively studied due to its potential applications in drug discovery and development. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development. The synthesis typically involves multi-step reactions, including the formation of the thiadiazinane ring and the subsequent oxidation to achieve the desired 1,1-dioxide form.

In terms of its biological activity, 2-Ethyl-6-(pyrrolidin-3-yl)-1,2,6-thiadiazinane 1,1-dioxide has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and antioxidant properties. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the levels of reactive oxygen species (ROS) in cellular models.

The potential therapeutic applications of 2-Ethyl-6-(pyrrolidin-3-yl)-1,2,6-thiadiazinane 1,1-dioxide are diverse and include the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, its antioxidant properties make it a candidate for the management of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Ethyl-6-(pyrrolidin-3-yl)-1,2,6-thiadiazinane 1,1-dioxide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with a favorable safety profile. These findings have paved the way for further clinical investigations to explore its therapeutic potential in various disease conditions.

Beyond its therapeutic applications, 2-Ethyl-6-(pyrrolidin-3-yl)-1,2,6-thiadiazinane 1,1-dioxide has also been studied for its use as a chemical probe in academic research. Its unique structure and biological activities make it a valuable tool for investigating cellular processes and signaling pathways involved in inflammation and oxidative stress. Researchers have utilized this compound to gain insights into the mechanisms underlying these processes and to identify potential targets for therapeutic intervention.

The future prospects for 2-Ethyl-6-(pyrrolidin-3-yl)-1,2,6-thiadiazinane 1,1-dioxide are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and to explore new avenues for its application in medicine. Additionally, efforts are being made to develop more efficient synthetic routes to enhance its availability for both research and clinical use.

In conclusion, 2-Ethyl-6-(pyrrolidin-3-yl)-1,2,6-thiadiazinane 1,1-dioxide (CAS No. 2090265-73-7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting inflammatory diseases and neurodegenerative disorders. As research continues to advance, it is likely that this compound will play an increasingly important role in both academic studies and clinical applications.